Cas no 67371-28-2 (Methyl 7b-Hydroxy-3-ketocholanoate)

Methyl 7b-Hydroxy-3-ketocholanoate is a steroidal derivative with a ketone group at the C-3 position and a hydroxyl group at the 7b position, esterified as a methyl ester. This compound is of interest in synthetic and analytical chemistry due to its structural features, which make it a useful intermediate in the synthesis of bile acids and related steroids. The presence of both hydroxyl and ketone functional groups allows for selective modifications, facilitating further derivatization. Its well-defined structure and purity make it suitable for research applications, including metabolic studies and the development of steroidal pharmaceuticals. The compound is typically characterized by high stability and consistent performance in laboratory settings.

Methyl 7b-Hydroxy-3-ketocholanoate structure

67371-28-2 structure

Product Name:Methyl 7b-Hydroxy-3-ketocholanoate

CAS No:67371-28-2

MF:C₂₅H₄₀O₄

MW:404.582708358765

CID:965909

PubChem ID:14077678

Update Time:2025-06-07

Methyl 7b-Hydroxy-3-ketocholanoate Chemical and Physical Properties

Names and Identifiers

- Methyl 7β-Hydroxy-3-ketocholanoate
- 7α-Hydroxy-3-keto-5β-cholansaeure-methylester
- Methyl 7-Hydroxy-3-ketocholanoate
- Methyl 7β-Hydroxy-3-
- Methyl 7 beta -Hydroxy-3-ketocholanoate
- AKOS030254386
- Methyl 7beta-Hydroxy-3-ketocholanoate
- LMST04070028
- methyl (4R)-4-[(5R,7S,8R,9S,10S,13R,14S,17R)-7-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
- 7b-Hydroxy-3-oxo-5b-cholan-24-oate
- 67371-28-2
- CHEBI:179144
- Methyl 7b-Hydroxy-3-ketocholanoate
- Inchi： 1S/C25H40O4/c1-15(5-8-22(28)29-4)18-6-7-19-23-20(10-12-25(18,19)3)24(2)11-9-17(26)13-16(24)14-21(23)27/h15-16,18-21,23,27H,5-14H2,1-4H3/t15-,16+,18-,19+,20+,21+,23+,24+,25-/m1/s1
- InChI Key： XHRLTYUHWGHDCJ-JFRFJXPMSA-N
- SMILES： O[C@H]1C[C@@H]2CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)OC)CC[C@H]3[C@@H]21)=O

Computed Properties

Exact Mass: 404.29265975g/mol
Monoisotopic Mass: 404.29265975g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 29
Rotatable Bond Count: 5
Complexity: 659
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 63.6Å²

Methyl 7b-Hydroxy-3-ketocholanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M312760-50mg	Methyl 7b-Hydroxy-3-ketocholanoate	67371-28-2	50mg	$ 92.00	2023-09-07
TRC	M312760-100mg	Methyl 7b-Hydroxy-3-ketocholanoate	67371-28-2	100mg	$ 115.00	2023-09-07
TRC	M312760-500mg	Methyl 7b-Hydroxy-3-ketocholanoate	67371-28-2	500mg	$ 184.00	2023-09-07
TRC	M312760-1g	Methyl 7β-Hydroxy-3-ketocholanoate	67371-28-2	1g	$ 290.00	2022-06-04
TRC	M312760-2g	Methyl 7β-Hydroxy-3-ketocholanoate	67371-28-2	2g	$ 574.00	2023-04-15
TRC	M312760-5g	Methyl 7β-Hydroxy-3-ketocholanoate	67371-28-2	5g	$ 1355.00	2023-04-15
TRC	M312760-1000mg	Methyl 7β-Hydroxy-3-ketocholanoate	67371-28-2	1g	$ 333.00	2023-04-15
SHENG KE LU SI SHENG WU JI SHU	sc-218800-1 g	Methyl 7β-Hydroxy-3-ketocholanoate,	67371-28-2	1g	￥2,256.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-218800-1g	Methyl 7β-Hydroxy-3-ketocholanoate,	67371-28-2	1g	￥2256.00	2023-09-05